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Compound of Interest

Compound Name: C.I. Direct red 84

Cat. No.: B1614969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for C.I.
Direct Red 84 (CAS No. 6409-83-2), also known by trade names such as Siriuslichtbraun 3 R-

LL and DEKA-Textile Dye No. 91 Cooper-Brown. The information presented is intended to

support risk assessment and ensure safe laboratory practices.

Chemical and Physical Properties
C.I. Direct Red 84 is a multi-azo class direct dye. While comprehensive, officially published

physical and chemical property data is limited, the following information has been compiled

from available safety data sheets and chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1614969?utm_src=pdf-interest
https://www.benchchem.com/product/b1614969?utm_src=pdf-body
https://www.benchchem.com/product/b1614969?utm_src=pdf-body
https://www.benchchem.com/product/b1614969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

Tetrasodium 5,5'-

[carbonylbis(imino-4,1-

phenyleneazo)]bis[8-[(4-

sulphonatophenyl)azo]naphtha

lene-2-sulphonate]

C.I. Name Direct Red 84

CAS Number 6409-83-2

C.I. Number 35760

Molecular Formula C45H28N10Na4O13S4

Molecular Weight 1137.0 g/mol [1]

Appearance Dark red powder

Melting Point >300 °C

Toxicological Data
There is some variation in the reported toxicological data for C.I. Direct Red 84. The available

data from different sources is summarized below. It is recommended to handle this substance

with care, assuming the more conservative (i.e., more hazardous) values until more definitive

data becomes available.
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Endpoint Value Species Source

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat

Acute Oral Toxicity

(ATE)
2362.3853 mg/kg

Acute Dermal Toxicity

(ATE)
> 10,000 mg/kg

Acute Inhalation

Toxicity (ATE -

Dust/Mist)

1.4384 mg/l

Skin Irritation Non-irritating Rabbit

Skin Irritation Causes skin irritation

Eye Irritation Non-irritating Rabbit

Eye Irritation
Causes serious eye

damage

Note on Conflicting Data: The discrepancies in skin and eye irritation classifications highlight

the need for cautious handling. The "Sirius" product SDS indicates irritation potential, while the

"DEKA-Textile Dye" SDS suggests it is non-irritating.

Hazard Identification and Classification
Based on available information, C.I. Direct Red 84 may be classified with the following

hazards:

Acute Toxicity (Inhalation): Harmful if inhaled.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation or damage.

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited are not publicly available.

However, standard OECD guidelines are typically followed for such assessments.

Example of a Standard Acute Oral Toxicity Protocol (OECD 423):

Test Animals: Healthy, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in individual cages under controlled temperature

and humidity, with free access to food and water.

Dosing: The test substance is administered in a single dose by gavage. A stepwise

procedure is used with a limited number of animals at each step.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is estimated based on the mortality data.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

handling procedures. The following are general recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator

with a particulate filter.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to minimize dust generation.
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General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical attention.

Spill and Disposal Procedures
Spills: Wear appropriate PPE. Carefully sweep up or vacuum the spilled material and place it

in a sealed container for disposal. Avoid generating dust.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the safe handling of C.I. Direct Red
84.
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Caption: Safe handling workflow for C.I. Direct Red 84.
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Caption: First aid response for C.I. Direct Red 84 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Tetrasodium 5,5'-[carbonylbis(imino-4,1-phenyleneazo)]bis[8-[(4-
sulphonatophenyl)azo]naphthalene-2-sulphonate] | C45H28N10Na4O13S4 | CID 169010 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: C.I. Direct Red 84 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614969#c-i-direct-red-84-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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